![molecular formula C7H5FN2 B1318929 5-Fluoro-1H-indazole CAS No. 348-26-5](/img/structure/B1318929.png)
5-Fluoro-1H-indazole
Overview
Description
5-Fluoro-1H-indazole is a chemical compound with the molecular formula C7H5FN2 . It is a type of indazole, which is a bicyclic compound made up of a benzene ring and a pyrazole ring . Indazoles are important building blocks for many bioactive natural products and commercially available drugs .
Synthesis Analysis
The synthesis of 1H-indazole scaffolds has been achieved through various methods. One such method involves the use of heterogeneous single-atom platinum catalysis for the expedient synthesis of E-hydrazone esters and 1H-indazole scaffolds . Another method involves the selective electrochemical synthesis of 1H-indazoles .Molecular Structure Analysis
The molecular structure of this compound consists of a bicyclic ring structure made up of a pyrazole ring and a benzene ring . The compound has a molecular weight of 136.126 Da .Chemical Reactions Analysis
Indazole derivatives have been found to possess a wide range of pharmacological activities, such as anti-inflammatory, antiarrhythmic, antitumor, antifungal, antibacterial, and anti-HIV activities . For instance, 6-(tert-Butylsulfonyl)-N-(5-fluoro-1H-indazol-3-yl)quinolin-4-amine has been identified as a potent and highly selective inhibitor of RIP2 kinase .Physical And Chemical Properties Analysis
This compound is a dark yellow to yellow to orange solid with a melting point range of 119 - 125 °C . It has a density of 1.4±0.1 g/cm3 and a boiling point of 274.9±13.0 °C at 760 mmHg .Scientific Research Applications
Metabolic Profiling of Synthetic Cannabinoids :
- Research has explored the metabolic stability and profiling of synthetic cannabinoids, like AB-PINACA and its 5-fluoro analog 5F-AB-PINACA. These studies are crucial for understanding the pharmacological properties and potential therapeutic uses of such compounds. Metabolites typically involve transformations such as carboxamide hydrolysis, hydroxylation, and oxidative defluorination (Wohlfarth et al., 2015).
Impact of Fluorination on Pharmacological Properties :
- The fluorination of the indazole ring in selective α2-adrenoceptor agonists has been studied to understand its influence on binding affinity and selectivity. This modification can lead to changes in the pharmacological properties, which is critical for the development of new therapeutic agents (Wasilewska et al., 2014).
Photostable NIR Probe for Mitochondria :
- The development of Indazo-Fluor, a biheteroaryl fluorophore, demonstrates the potential of 5-Fluoro-1H-indazole derivatives in creating photostable probes for bioimaging. This innovation is particularly relevant for mitochondria imaging, addressing the need for probes with better photostability and lower cytotoxicity (Cheng et al., 2016).
Antitumor Activity :
- This compound derivatives have been synthesized and tested for their antitumor activities. These studies are essential for drug discovery, especially in identifying new compounds with potential cancer-fighting properties (Hao et al., 2017).
Molecular Docking and DFT Study for Biological Activity :
- The synthesis and biological activity evaluation of triazole-tethered 5-fluoroisatin derivatives highlight the use of this compound in drug development. These compounds have shown promising antibacterial and antifungal properties, underscoring their potential in pharmaceutical applications (Deswal et al., 2020).
Mechanism of Action
Target of Action
5-Fluoro-1H-indazole is a heterocyclic compound that has been found to interact with several targets. It has been reported that indazole-containing compounds can be employed as selective inhibitors of phosphoinositide 3-kinase δ (PI3Kδ) for the treatment of respiratory diseases . They also play a role in the inhibition, regulation, and/or modulation of CHK1 and CHK2 kinases . These kinases are involved in cell cycle regulation and DNA damage response, making them potential targets for cancer treatment .
Mode of Action
It is known that indazole derivatives can inhibit the activity of their target proteins, leading to changes in cellular processes . For instance, inhibition of PI3Kδ can affect cell signaling pathways involved in inflammation and immune response .
Biochemical Pathways
This compound, like other indazole derivatives, can affect several biochemical pathways. By inhibiting PI3Kδ, it can impact the PI3K/AKT/mTOR pathway, which plays a crucial role in cell survival, growth, and proliferation . Inhibition of CHK1 and CHK2 kinases can affect the cell cycle and DNA damage response pathways .
Result of Action
The molecular and cellular effects of this compound’s action depend on its specific targets and the pathways they are involved in. For instance, inhibition of PI3Kδ can lead to reduced inflammation and immune response . Inhibition of CHK1 and CHK2 kinases can lead to cell cycle arrest and apoptosis, potentially contributing to its anticancer effects .
Safety and Hazards
Future Directions
Given the wide range of pharmacological activities exhibited by indazole derivatives, numerous methods have been developed to construct these heterocycles with better biological activities . Future research may focus on the development of novel indazole derivatives with enhanced pharmacological properties.
Biochemical Analysis
Biochemical Properties
5-Fluoro-1H-indazole plays a role in various biochemical reactions, primarily due to its ability to interact with enzymes and proteins. It has been shown to inhibit certain enzymes, such as protein kinases and monoamine oxidases . These interactions are crucial as they can modulate signaling pathways and metabolic processes. For instance, the inhibition of protein kinases by this compound can affect cell proliferation and apoptosis, making it a potential candidate for anticancer therapies . Additionally, its interaction with monoamine oxidases can influence neurotransmitter levels, which may have implications for neurological disorders .
Cellular Effects
This compound exerts various effects on different cell types and cellular processes. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. In cancer cells, this compound can induce apoptosis and inhibit cell proliferation by modulating signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway . It can also affect gene expression by altering the activity of transcription factors, leading to changes in the expression of genes involved in cell cycle regulation and apoptosis . Furthermore, this compound can impact cellular metabolism by inhibiting enzymes involved in metabolic pathways, thereby affecting the production of key metabolites .
Molecular Mechanism
The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition, and changes in gene expression. At the molecular level, this compound binds to the active sites of enzymes, such as protein kinases and monoamine oxidases, inhibiting their activity . This inhibition can lead to downstream effects on signaling pathways and metabolic processes. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the expression of genes involved in cell proliferation, apoptosis, and metabolism .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability, degradation, and long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light and heat . Long-term exposure to this compound in in vitro and in vivo studies has revealed its potential to induce apoptosis and inhibit cell proliferation in cancer cells . Prolonged exposure can also lead to adaptive responses in cells, such as the upregulation of drug efflux pumps, which can reduce the compound’s efficacy .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound has been shown to inhibit tumor growth and induce apoptosis in cancer models . At higher doses, it can exhibit toxic effects, such as hepatotoxicity and nephrotoxicity . These adverse effects are likely due to the compound’s impact on metabolic pathways and the accumulation of toxic metabolites. Therefore, careful dosage optimization is essential to maximize the therapeutic benefits of this compound while minimizing its toxic effects .
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that modulate its metabolism. The compound is primarily metabolized by cytochrome P450 enzymes, which catalyze its oxidation to produce various metabolites . These metabolites can further undergo conjugation reactions, such as glucuronidation and sulfation, to enhance their excretion . The metabolic flux of this compound can be influenced by factors such as enzyme expression levels and the availability of cofactors, which can affect its overall pharmacokinetics and pharmacodynamics .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. The compound can be taken up by cells via passive diffusion and active transport mechanisms . Once inside the cells, this compound can bind to intracellular proteins, such as albumin and cytosolic enzymes, which can affect its localization and accumulation . The distribution of this compound within tissues is influenced by factors such as blood flow, tissue permeability, and the presence of specific transporters .
Subcellular Localization
The subcellular localization of this compound can impact its activity and function. The compound has been observed to localize in various cellular compartments, including the cytoplasm, nucleus, and mitochondria . This localization is mediated by targeting signals and post-translational modifications that direct this compound to specific organelles . For example, the presence of a fluorine atom can enhance the compound’s ability to cross cellular membranes and accumulate in the mitochondria, where it can exert its effects on mitochondrial enzymes and metabolic pathways .
properties
IUPAC Name |
5-fluoro-1H-indazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FN2/c8-6-1-2-7-5(3-6)4-9-10-7/h1-4H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIWIWTHSKJBYDW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)C=NN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50591231 | |
Record name | 5-Fluoro-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50591231 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
348-26-5 | |
Record name | 5-Fluoro-1H-indazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=348-26-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Fluoro-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50591231 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Fluoro-1H-indazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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